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Compound of Interest

Compound Name: Methylsuccinic anhydride

Cat. No.: B147222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental setup for the catalytic carbonylation of β-

lactones to produce methylsuccinic anhydride. The protocols are based on established

methods utilizing a bimetallic catalyst system, offering a robust and stereospecific route to this

valuable chemical intermediate.

Introduction
The conversion of β-lactones to succinic anhydrides via catalytic carbonylation is a powerful

transformation in organic synthesis. This reaction allows for the efficient incorporation of a

carbonyl group, expanding the four-membered lactone ring to a five-membered anhydride ring.

Methylsuccinic anhydride, in particular, is a significant building block for various applications,

including the synthesis of pharmaceuticals and polymers. This application note details the use

of a well-defined Lewis acid/cobalt carbonyl catalyst for this transformation. The reaction

proceeds with high yield and, notably, with clean inversion of stereochemistry at the β-carbon

of the lactone. For example, the carbonylation of (R)-β-butyrolactone yields (S)-

methylsuccinic anhydride.[1]
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The carbonylation of β-lactones is effectively catalyzed by a bimetallic system composed of a

Lewis acidic component and a nucleophilic cobalt carbonyl anion. A highly successful catalyst

for this reaction is [(N,N'-bis(3,5-di-tert-butylsalicylidene)phenylenediamino)Al(THF)₂][Co(CO)₄],

often abbreviated as [(salph)Al(THF)₂][Co(CO)₄].[1][2]

The proposed mechanism involves the coordination of the β-lactone to the Lewis acidic

aluminum center, which activates the lactone for nucleophilic attack. The tetracarbonylcobaltate

anion, [Co(CO)₄]⁻, then attacks the β-carbon of the lactone, leading to ring-opening.

Subsequent migratory insertion of carbon monoxide into the resulting cobalt-alkyl bond,

followed by ring-closing, affords the succinic anhydride and regenerates the catalyst.[1]

Data Presentation
The following table summarizes the results for the catalytic carbonylation of various β-lactones

to their corresponding succinic anhydrides using the [(salph)Al(THF)₂][Co(CO)₄] catalyst.

Entry
β-Lactone
Substrate

Product Time (h) Yield (%)

1 β-Propiolactone
Succinic

anhydride
1 >95

2
(R)-β-

Butyrolactone

(S)-

Methylsuccinic

anhydride

12 94

3 β-Valerolactone
Ethylsuccinic

anhydride
24 93

4
cis-2,3-Dimethyl-

β-propiolactone

trans-2,3-

Dimethylsuccinic

anhydride

24 92

Reaction Conditions: 0.5 mol % catalyst, 200 psi CO, 25 °C, neat.
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Safety Precautions:This procedure involves the use of carbon monoxide, a toxic gas, and

pyrophoric reagents. All manipulations should be performed in a well-ventilated fume hood, and

appropriate personal protective equipment (PPE), including safety glasses, lab coat, and

gloves, should be worn at all times. High-pressure reactions should only be conducted in

certified and properly maintained equipment.

Synthesis of the Catalyst: [(salph)Al(THF)₂][Co(CO)₄]
The catalyst is prepared from the corresponding (salph)AlCl precursor and a cobalt carbonyl

salt.

Materials:

(salph)AlCl (salph = N,N'-bis(3,5-di-tert-butylsalicylidene)phenylenediamino)

Sodium tetracarbonylcobaltate(I) (NaCo(CO)₄)

Tetrahydrofuran (THF), anhydrous

Pentane, anhydrous

Protocol:

In a nitrogen-filled glovebox, dissolve (salph)AlCl in anhydrous THF.

In a separate vial, dissolve NaCo(CO)₄ in anhydrous THF.

Slowly add the NaCo(CO)₄ solution to the (salph)AlCl solution with stirring.

A precipitate of NaCl will form immediately. Stir the reaction mixture at room temperature for

1 hour.

Filter the mixture through a Celite plug to remove the NaCl precipitate.

Remove the THF from the filtrate under reduced pressure to yield a solid.

Wash the solid with anhydrous pentane to remove any unreacted starting materials.
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Dry the resulting solid under vacuum to afford the catalyst, [(salph)Al(THF)₂][Co(CO)₄], as a

crystalline solid.

General Procedure for the Catalytic Carbonylation of β-
Butyrolactone to Methylsuccinic Anhydride
Materials:

[(salph)Al(THF)₂][Co(CO)₄] catalyst

(R)-β-Butyrolactone

Carbon monoxide (high purity)

High-pressure stainless-steel reactor equipped with a magnetic stir bar and pressure gauge

Protocol:

In a nitrogen-filled glovebox, charge a glass liner for the high-pressure reactor with the

[(salph)Al(THF)₂][Co(CO)₄] catalyst (0.5 mol %).

Add (R)-β-butyrolactone to the liner.

Seal the glass liner and transfer it into the high-pressure reactor.

Seal the reactor and remove it from the glovebox.

Connect the reactor to a high-pressure manifold. Purge the reactor three times with carbon

monoxide by pressurizing to ~100 psi and then venting.

Pressurize the reactor to 200 psi with carbon monoxide.

Stir the reaction mixture at room temperature (25 °C) for 12 hours.

After the reaction is complete, carefully vent the excess carbon monoxide in a well-ventilated

fume hood.
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Open the reactor and remove the glass liner. The crude product, (S)-methylsuccinic
anhydride, is typically of high purity.

If necessary, the product can be further purified by vacuum distillation or recrystallization.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the catalytic carbonylation of β-

butyrolactone.

Catalyst Preparation (In Glovebox) Carbonylation Reaction Workup and Analysis

Prepare [(salph)Al(THF)2][Co(CO)4] Charge Reactor with
Catalyst and β-Butyrolactone

Transfer Pressurize with CO (200 psi) Stir at 25°C for 12h Vent CO Isolate Crude Product Purify (if necessary) Analyze Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of methylsuccinic anhydride.

Catalytic Cycle
The proposed catalytic cycle for the carbonylation of a β-lactone is depicted below.
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Caption: Proposed catalytic cycle for β-lactone carbonylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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